Cas no 20865-29-6 (4-Aminopyridazine-3-carboxylicacid)

• Product Name: 4-Aminopyridazine-3-carboxylicacid
• CAS No: 20865-29-6
• MF: C₅H₅N₃O₂
• MW: 139.112100362778
• MDL: MFCD03085867
• CID: 828330
• PubChem ID: 6402483
• Update Time: 2025-10-05

4-Aminopyridazine-3-carboxylicacid Chemical and Physical Properties

Names and Identifiers

• 4-Aminopyridazine-3-carboxylic acid
• 4-Amino-3-pyridazinecarboxylic acid
• 4-Amino-pyridazine-3-carboxylic acid
• 4-Amino-pyridazin-3-carbonsaeure
• 4-azanylpyridazine-3-carboxylic acid
• DTXSID60423312
• 4-aminopyridazine-3-carboxylicacid
• SY008428
• aminopyridazinecarboxylic acid
• DB-028704
• AM-944/40947482
• F13675
• MFCD03085867
• 4-aminopyridazine-3-carboxylic
• SCHEMBL5120006
• AKOS006277218
• 20865-29-6
• 3-Pyridazinecarboxylic acid, 4-amino-
• SB35238
• AC-25162
• 4-Aminopyridazine-3-carboxylicacid

• MDL： MFCD03085867
• Inchi： 1S/C5H5N3O2/c6-3-1-2-7-8-4(3)5(9)10/h1-2H,(H2,6,7)(H,9,10)
• InChI Key： IYLFGIFKHIUQSL-UHFFFAOYSA-N
• SMILES： OC(C1=C(C=CN=N1)N)=O

Computed Properties

• Exact Mass: 139.03800
• Monoisotopic Mass: 139.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.1A^2
• XLogP3: -0.4

Experimental Properties

• Density: 1.533
• Boiling Point: 470.5°C at 760 mmHg
• Flash Point: 238.3°C
• Refractive Index: 1.663
• PSA: 89.10000
• LogP: 0.33820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Aminopyridazines